Cas no 133838-46-7 (2-Propen-1-one,3-[4-(methylthio)phenyl]-1-(2-thienyl)-)

2-Propen-1-one,3-[4-(methylthio)phenyl]-1-(2-thienyl)- Properties

Names and Identifiers

• 2-Propen-1-one,3-[4-(methylthio)phenyl]-1-(2-thienyl)-
• 3-(4-methylsulfanylphenyl)-1-thiophen-2-ylprop-2-en-1-one
• 3-[4-(methylthio)phenyl]-1-(2-thienyl)-2-Propen-1-one
• FT-0709112
• 3-[4-(METHYLSULFANYL)PHENYL]-1-(THIOPHEN-2-YL)PROP-2-EN-1-ONE
• 133838-46-7
• DTXSID10721537
• +Expand

• InChIKey： HEUXKXFETUOILU-RMKNXTFCSA-N
• Inchi： InChI=1S/C14H12OS2/c1-16-12-7-4-11(5-8-12)6-9-13(15)14-3-2-10-17-14/h2-10H,1H3/b9-6+
• SMILES： CSC1C=CC(/C=C/C(C2=CC=CS2)=O)=CC=1

Computed Properties

• Exact Mass: 260.03295735g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 260.03295735g/mol
• Heavy Atom Count: 17
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 70.6Ų